5-azido-2-nitrobenzoyl-8-azido ATP
5-azido-2-nitrobenzoyl-8-azido ATP
Brand Name:
Vulcanchem
CAS No.:
129391-97-5
VCID:
VC0146796
InChI:
InChI=1S/C17H17N12O16P3/c18-13-10-14(22-5-21-13)28(17(23-10)25-27-20)15-11(30)12(43-16(31)7-3-6(24-26-19)1-2-8(7)29(32)33)9(42-15)4-41-47(37,38)45-48(39,40)44-46(34,35)36/h1-3,5,9,11-12,15,30H,4H2,(H,37,38)(H,39,40)(H2,18,21,22)(H2,34,35,36)/t9-,11-,12-,15-/m1/s1
SMILES:
C1=CC(=C(C=C1N=[N+]=[N-])C(=O)OC2C(OC(C2O)N3C4=NC=NC(=C4N=C3N=[N+]=[N-])N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)[N+](=O)[O-]
Molecular Formula:
C17H17N12O16P3
Molecular Weight:
738.3 g/mol
5-azido-2-nitrobenzoyl-8-azido ATP
CAS No.: 129391-97-5
Main Products
VCID: VC0146796
Molecular Formula: C17H17N12O16P3
Molecular Weight: 738.3 g/mol
| CAS No. | 129391-97-5 |
|---|---|
| Product Name | 5-azido-2-nitrobenzoyl-8-azido ATP |
| Molecular Formula | C17H17N12O16P3 |
| Molecular Weight | 738.3 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-5-(6-amino-8-azidopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]oxolan-3-yl] 5-azido-2-nitrobenzoate |
| Standard InChI | InChI=1S/C17H17N12O16P3/c18-13-10-14(22-5-21-13)28(17(23-10)25-27-20)15-11(30)12(43-16(31)7-3-6(24-26-19)1-2-8(7)29(32)33)9(42-15)4-41-47(37,38)45-48(39,40)44-46(34,35)36/h1-3,5,9,11-12,15,30H,4H2,(H,37,38)(H,39,40)(H2,18,21,22)(H2,34,35,36)/t9-,11-,12-,15-/m1/s1 |
| Standard InChIKey | WQKDGRLVQXNEBZ-SDBHATRESA-N |
| Isomeric SMILES | C1=CC(=C(C=C1N=[N+]=[N-])C(=O)O[C@@H]2[C@H](O[C@H]([C@@H]2O)N3C4=NC=NC(=C4N=C3N=[N+]=[N-])N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)[N+](=O)[O-] |
| SMILES | C1=CC(=C(C=C1N=[N+]=[N-])C(=O)OC2C(OC(C2O)N3C4=NC=NC(=C4N=C3N=[N+]=[N-])N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=C(C=C1N=[N+]=[N-])C(=O)OC2C(OC(C2O)N3C4=NC=NC(=C4N=C3N=[N+]=[N-])N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)[N+](=O)[O-] |
| Synonyms | 5-azido-2-nitrobenzoyl-8-azido ATP ANB-8-N3-ATP |
| PubChem Compound | 195619 |
| Last Modified | Nov 11 2021 |
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